Cas no 51089-62-4 (4-Methyl-3-phenylisoquinoline)
4-Methyl-3-phenylisoquinoline structure
Product Name:4-Methyl-3-phenylisoquinoline
CAS No:51089-62-4
MF:C16H13N
MW:219.281123876572
CID:1033757
PubChem ID:10976961
Update Time:2025-04-20
4-Methyl-3-phenylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-3-phenylisoquinoline
- 51089-62-4
- DA-05343
- SCHEMBL12145842
- DTXSID80450488
- J-515745
-
- Inchi: 1S/C16H13N/c1-12-15-10-6-5-9-14(15)11-17-16(12)13-7-3-2-4-8-13/h2-11H,1H3
- InChI Key: UYVLSDYYHRCGFH-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=CC2=C(C)C=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 219.104799419g/mol
- Monoisotopic Mass: 219.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9Ų
4-Methyl-3-phenylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143865-1g |
4-methyl-3-phenylisoquinoline |
51089-62-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM143865-1g |
4-methyl-3-phenylisoquinoline |
51089-62-4 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A189004909-1g |
4-Methyl-3-phenylisoquinoline |
51089-62-4 | 95% | 1g |
$615.44 | 2023-09-01 |
4-Methyl-3-phenylisoquinoline Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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